N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine

• IUPAC Name: N-[(3S,4R)-3-benzyl-1-methylpiperidin-4-yl]-4-methylpyrimidin-2-amine
• InChI: InChI=1S/C18H24N4/c1-14-8-10-19-18(20-14)21-17-9-11-22(2)13-16(17)12-15-6-4-3-5-7-15/h3-8,10,16-17H,9,11-13H2,1-2H3,(H,19,20,21)/t16-,17+/m0/s1
• InChI Key: NWLQXJNDCXEURU-DLBZAZTESA-N
• Canonical SMILES: CC1=NC(=NC=C1)NC2CCN(CC2CC3=CC=CC=C3)C
• Isomeric SMILES: CC1=NC(=NC=C1)N[C@@H]2CCN(C[C@@H]2CC3=CC=CC=C3)C
• Molecular Formula: C18H24N4
• Molecular Weight: 296.4 g/mol

Description

N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine is not fully understood. However, it is known to selectively bind to dopamine D1 receptors and activate them. This activation leads to an increase in intracellular cAMP levels, which in turn leads to the activation of various downstream signaling pathways.
Biochemical and Physiological Effects:
N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been shown to have several biochemical and physiological effects. Some of these effects include:
1. Activation of dopamine D1 receptors: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine selectively binds to dopamine D1 receptors and activates them.
2. Increase in intracellular cAMP levels: Activation of dopamine D1 receptors by N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine leads to an increase in intracellular cAMP levels.
3. Activation of downstream signaling pathways: The increase in intracellular cAMP levels leads to the activation of various downstream signaling pathways, which are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has several advantages and limitations for lab experiments. Some of these include:
Advantages:
1. Selective binding to dopamine D1 receptors: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine selectively binds to dopamine D1 receptors, which makes it a useful tool to study the role of dopamine D1 receptors in various physiological processes.
2. Potent activity against cancer cells: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been shown to have potent activity against certain types of cancer cells, which makes it a useful lead compound for the development of new anticancer drugs.
Limitations:
1. Limited understanding of mechanism of action: The mechanism of action of N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine is not fully understood, which limits its usefulness as a tool to study various physiological processes.
2. Limited availability: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine is not widely available, which limits its usefulness in lab experiments.

Future Directions

There are several future directions for the study of N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine. Some of these include:
1. Further studies on mechanism of action: Further studies are needed to fully understand the mechanism of action of N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine.
2. Development of new drugs: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine can be used as a lead compound for the development of new drugs for the treatment of various diseases.
3. Study of physiological processes: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine can be used as a tool to study various physiological processes, especially those involving dopamine D1 receptors.
4. Development of new synthesis methods: New synthesis methods can be developed to make N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine more widely available for lab experiments.

Scientific Research Applications

N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been extensively studied for its potential applications in scientific research. Some of the areas where this compound has been studied include:
1. Neurobiology: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been studied for its potential use as a tool to study the role of dopamine receptors in the brain. This compound has been shown to selectively bind to dopamine D1 receptors and has been used to study the effects of dopamine D1 receptor activation on neuronal signaling.
2. Drug Discovery: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been studied for its potential use in the development of new drugs for the treatment of various diseases. This compound has been shown to have potent activity against certain types of cancer cells and has been used as a lead compound for the development of new anticancer drugs.
3. Pharmacology: N-[(3S*,4R*)-3-benzyl-1-methyl-4-piperidinyl]-4-methyl-2-pyrimidinamine has been studied for its potential use as a tool to study the pharmacology of dopamine receptors. This compound has been shown to selectively bind to dopamine D1 receptors and has been used to study the effects of dopamine D1 receptor activation on various physiological processes.